Cas no 821776-44-7 (Benzonitrile, 4-[(cyclopropylmethyl)propylamino]-2-nitro-)

Benzonitrile, 4-[(cyclopropylmethyl)propylamino]-2-nitro- structure
821776-44-7 structure
Product Name:Benzonitrile, 4-[(cyclopropylmethyl)propylamino]-2-nitro-
CAS No:821776-44-7
MF:C14H17N3O2
MW:259.303683042526
CID:697328
PubChem ID:11737040
Update Time:2025-04-19

Benzonitrile, 4-[(cyclopropylmethyl)propylamino]-2-nitro- Chemical and Physical Properties

Names and Identifiers

    • Benzonitrile, 4-[(cyclopropylmethyl)propylamino]-2-nitro-
    • 4-[(cyclopropylmethyl)propylamino]-2-nitroBenzonitrile
    • 4-[cyclopropylmethyl(propyl)amino]-2-nitrobenzonitrile
    • DTXSID50471428
    • FT-0716077
    • AKOS018599526
    • SCHEMBL3059861
    • 821776-44-7
    • Inchi: 1S/C14H17N3O2/c1-2-7-16(10-11-3-4-11)13-6-5-12(9-15)14(8-13)17(18)19/h5-6,8,11H,2-4,7,10H2,1H3
    • InChI Key: BPUQFWXHFMYFDK-UHFFFAOYSA-N
    • SMILES: [O-][N+](C1=C(C#N)C=CC(=C1)N(CCC)CC1CC1)=O

Computed Properties

  • Exact Mass: 259.132076794g/mol
  • Monoisotopic Mass: 259.132076794g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 5
  • Complexity: 367
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 72.8Ų
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